1-Bromo-2-fluoro-3-methyl-4-nitrobenzene
Overview
Description
1-Bromo-2-fluoro-3-methyl-4-nitrobenzene is a pale-yellow to yellow or red-brown solid or liquid . It can be used in copper reduction reactions and as an organic electrophosphorescent material .
Synthesis Analysis
The synthesis of 1-Bromo-2-fluoro-3-methyl-4-nitrobenzene involves electrophilic substitution reactions . The nitro group is a meta directing group, which means that the first step needs to be the nitration and not the bromination .Molecular Structure Analysis
The molecular formula of 1-Bromo-2-fluoro-3-methyl-4-nitrobenzene is C7H5BrFNO2 . The InChI code is 1S/C7H5BrFNO2/c1-4-6(9)3-2-5(8)7(4)10(11)12/h2-3H,1H3 .Chemical Reactions Analysis
1-Bromo-2-fluoro-3-methyl-4-nitrobenzene can undergo palladium-catalyzed Stille cross-coupling reaction . It can also be used in copper reduction reactions .Physical And Chemical Properties Analysis
1-Bromo-2-fluoro-3-methyl-4-nitrobenzene is a pale-yellow to yellow or red-brown solid or liquid . It has a molecular weight of 234.02 .Scientific Research Applications
Organic Synthesis Building Block
3-Bromo-2-fluoro-6-nitrotoluene: serves as a versatile building block in organic synthesis. Its halogen and nitro groups make it a reactive intermediate for constructing more complex molecules. For example, it can undergo palladium-catalyzed coupling reactions to form biaryl structures, which are core components in many pharmaceuticals .
Material Science Research
In material science, this compound’s derivatives can be used to create novel polymers with specific properties like increased thermal stability or unique electronic characteristics. These polymers have potential applications in creating new types of semiconductors or insulating materials .
Medicinal Chemistry
The compound is valuable in medicinal chemistry for the synthesis of various pharmacophores. Its transformation into amine derivatives, for instance, is crucial for producing compounds with potential therapeutic effects against a range of diseases .
Agrochemical Development
1-Bromo-2-fluoro-3-methyl-4-nitrobenzene: can be used to synthesize intermediates for agrochemicals. These intermediates can lead to the development of new pesticides or herbicides with improved efficacy and reduced environmental impact .
Dye and Pigment Industry
The nitro group of this compound can be reduced to an amine, which can then be diazotized and coupled with other compounds to create azo dyes. These dyes are widely used in textiles and inks due to their vibrant colors and stability .
Analytical Chemistry
In analytical chemistry, derivatives of this compound can be used as standards or reagents in various spectroscopic methods, including NMR and mass spectrometry, aiding in the identification and quantification of complex mixtures .
Photographic Chemicals
The bromo and fluoro substituents make it a candidate for the synthesis of chemicals used in photographic processes. These chemicals are integral in developing films and photographic papers .
Catalyst and Reagent Development
Finally, this compound can be used in the development of catalysts and reagents for chemical reactions. Its ability to undergo multiple transformations allows chemists to design catalysts that can facilitate or accelerate specific chemical reactions .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-bromo-2-fluoro-3-methyl-4-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrFNO2/c1-4-6(10(11)12)3-2-5(8)7(4)9/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGDMRVLZYULUGU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1F)Br)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-2-fluoro-3-methyl-4-nitrobenzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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